1-[(3-chlorophenyl)methyl]-N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-N-(4-ethoxyphenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19ClN2O3/c1-2-27-19-9-7-18(8-10-19)23-21(26)16-6-11-20(25)24(14-16)13-15-4-3-5-17(22)12-15/h3-12,14H,2,13H2,1H3,(H,23,26)
• InChI Key: XKAVVJMHRRVAFA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C21H19ClN2O3
• Molecular Weight: 382.8 g/mol
• CAS No.: 946311-91-7

Description

This compound is a pyridine-3-carboxamide derivative featuring a 3-chlorophenylmethyl group at the 1-position and a 4-ethoxyphenyl carboxamide substituent at the 3-position. Its molecular formula is C₂₁H₁₈ClN₂O₃ (molecular weight: 381.84 g/mol).

Biological Activity

1-[(3-chlorophenyl)methyl]-N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, a member of the dihydropyridine class, has garnered attention in medicinal chemistry due to its diverse biological activities. This article delves into its biological activity, including antimicrobial and anticancer properties, supported by research findings and case studies.

Chemical Structure and Properties

The compound features a dihydropyridine core with specific substitutions that influence its biological activity. The presence of the 3-chlorophenyl and 4-ethoxyphenyl groups enhances its potential interactions with biological targets.

Property	Value
IUPAC Name	1-[(3-chlorophenyl)methyl]-N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
Molecular Formula	C21H19ClN2O2
Molecular Weight	368.84 g/mol
CAS Number	946280-28-0

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets. It may modulate the activity of enzymes or receptors involved in critical cellular processes. The specific pathways affected can vary based on the target tissue and disease context.

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against a range of pathogens, including both Gram-positive and Gram-negative bacteria.

Case Study: Antimicrobial Evaluation

A study evaluated the antimicrobial efficacy of various derivatives, including 1-[(3-chlorophenyl)methyl]-N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide. The minimum inhibitory concentration (MIC) was determined for several bacterial strains:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	0.5
Escherichia coli	1.0
Pseudomonas aeruginosa	2.0

These results suggest that the compound has potent antimicrobial activity, making it a candidate for further development as an antibacterial agent .

Anticancer Activity

The anticancer potential of this compound has also been explored. Studies have shown that it can induce apoptosis in cancer cells through various mechanisms.

Case Study: Cytotoxicity Assessment

In a study involving human cancer cell lines (MCF-7 and HepG2), the compound demonstrated significant cytotoxic effects:

Cell Line	IC50 (µg/mL)
MCF-7	10.10
HepG2	12.50

The mechanism underlying its anticancer activity includes inducing cell cycle arrest and increasing the Bax/Bcl-2 ratio, which promotes apoptotic pathways .

Comparative Analysis with Similar Compounds

To understand the unique properties of this compound, a comparison with structurally similar compounds was conducted:

Compound Name	Antimicrobial Activity (MIC µg/mL)	Anticancer Activity (IC50 µg/mL)
1-[(3-chlorophenyl)methyl]-N-(4-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide	0.8	15.00
1-[(3-chlorophenyl)methyl]-N-(4-isopropylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide	1.5	18.00

This table illustrates that while similar compounds exhibit biological activities, the unique substitution pattern of our compound enhances its efficacy.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares the target compound with key structural analogs:

Compound Name	Substituents (R1, R2)	Molecular Formula	Molecular Weight (g/mol)	Key Properties
Target: 1-[(3-Chlorophenyl)methyl]-N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide	R1: 3-Cl-C₆H₄-CH₂; R2: 4-OEt-C₆H₄	C₂₁H₁₈ClN₂O₃	381.84	Predicted higher lipophilicity vs. methoxy analogs; moderate solubility in DMF.
1-[(3-Methylphenyl)methyl]-6-oxo-N-[4-(propan-2-yl)phenyl]-1,6-dihydropyridine-3-carboxamide	R1: 3-Me-C₆H₄-CH₂; R2: 4-iPr-C₆H₄	C₂₂H₂₃N₂O₂	363.44	Increased lipophilicity due to isopropyl group; lower solubility in polar solvents.
1-[(4-Chlorophenyl)methyl]-N-[2-(dimethylamino)ethyl]-6-oxo-1,6-dihydropyridine-3-carboxamide	R1: 4-Cl-C₆H₄-CH₂; R2: NMe₂-CH₂CH₂	C₁₇H₂₀ClN₃O₂	333.81	pKa: 13.31; Boiling point: 548.5°C; Enhanced basicity from dimethylamino group.
1-Benzyl-N-(3-(cyclopropylcarbamoyl)phenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (Compound 8)	R1: Benzyl; R2: 3-Cyclopropylcarbamoylphenyl	C₂₃H₂₂N₃O₃	388.44	Moderate yield (23%); potential for hydrogen bonding via carbamoyl group.

Key Observations:

• Lipophilicity: The target compound’s 3-chloro and 4-ethoxy substituents balance electron-withdrawing and donating effects, likely offering intermediate lipophilicity compared to the highly lipophilic isopropyl analog and the polar carbamoyl-containing Compound 8 .
• Synthesis Challenges: Analogous compounds (e.g., Compound 8, 23% yield) suggest steric hindrance or solubility issues during synthesis, which may also apply to the target compound .
• Bioactivity Implications: The 4-ethoxy group’s larger size compared to fluorine (e.g., Compound 9 in ) may reduce binding affinity in tight enzymatic pockets but improve metabolic stability .